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Compound of Interest

Compound Name: Stearoyl chloride

Cat. No.: B042655 Get Quote

An In-depth Technical Guide to Stearoyl Chloride Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for stearoyl chloride
(CAS 112-76-5), a corrosive and moisture-sensitive chemical widely used in organic synthesis.

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

integrity of research.

Hazard Identification and Classification
Stearoyl chloride is classified as a hazardous substance. It is corrosive and can cause severe

skin burns and eye damage.[1][2][3] It may also be corrosive to metals.[1][2] Upon contact with

water, it reacts violently and decomposes to produce hydrogen chloride gas, which is toxic and

corrosive.[4][5][6][7]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2][3]

H290: May be corrosive to metals.[1][2]
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A summary of the key physical and chemical properties of stearoyl chloride is presented in

Table 1.

Table 1: Physical and Chemical Properties of Stearoyl Chloride

Property Value Reference

Molecular Formula C₁₈H₃₅ClO [6][8][9][10]

Molecular Weight 302.92 g/mol [8]

Appearance
White solid to a colorless or

light yellow liquid.
[8][10]

Melting Point 19 - 23 °C (66.2 - 73.4 °F) [7][8][9][10]

Boiling Point 174 - 178 °C at 3 hPa [8]

Flash Point >110 °C (>230 °F) [8]

Density 0.897 g/mL at 25 °C [8]

Solubility

Soluble in hydrocarbons like

benzene, ether, and alcohol.

Reacts with water.

[5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling stearoyl chloride to prevent

personal exposure.

Table 2: Recommended Personal Protective Equipment
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Body Part Protection Specification

Eyes/Face
Safety glasses with side

shields and a face shield.

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[8][11]

Skin

Chemical-resistant gloves

(e.g., Neoprene), a PVC

apron, and a complete

protective suit.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[8][12]

Respiratory

A NIOSH/MSHA-approved

respirator with a suitable

cartridge for acid gases and

organic vapors.

Use a respirator if exposure

limits are exceeded or if

irritation is experienced.[11]

Local exhaust ventilation is

required.[12]

Safe Handling and Storage
Handling:

Always handle stearoyl chloride in a well-ventilated area, preferably within a chemical fume

hood.[11][13]

Avoid all personal contact, including inhalation of dust, fumes, or vapors.[2][12]

Do not allow the substance to come into contact with water or moisture.[3][8]

Keep away from ignition sources as it is combustible.[2][12]

Ground all equipment when transferring the material to prevent static discharge.

Wash hands thoroughly after handling.[1]

Storage:
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Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[1][8]

Keep containers tightly closed and stored under a nitrogen blanket to prevent contact with

moisture.[11]

Store in a locked-up, corrosives-compatible area.[1][11] For long-term storage, a

temperature of -20°C is recommended.[1]

First Aid Measures
Immediate medical attention is required for any exposure to stearoyl chloride.

Table 3: First Aid Procedures for Stearoyl Chloride Exposure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://aksci.com/sds/G711_SDS.pdf
https://www.chemicalbook.com/msds/stearoyl-chloride.htm
https://pim-resources.coleparmer.com/sds/64654.pdf
https://aksci.com/sds/G711_SDS.pdf
https://pim-resources.coleparmer.com/sds/64654.pdf
https://aksci.com/sds/G711_SDS.pdf
https://www.benchchem.com/product/b042655?utm_src=pdf-body
https://www.benchchem.com/product/b042655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of running

water for at least 15 minutes, holding the eyelids

open.[1][12] Remove contact lenses if present

and easy to do.[1] Seek immediate medical

attention.[1]

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes.[1]

Remove all contaminated clothing and shoes

immediately.[1] Seek immediate medical

attention.[1]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[1] If

not breathing, give artificial respiration.[1] If

breathing is difficult, administer oxygen.[1] Seek

immediate medical attention.[1] Inhalation of

vapors may cause lung edema, which can be

delayed.[2][12]

Ingestion

Do NOT induce vomiting.[1][8] If the person is

conscious, rinse their mouth with water.[1][8]

Never give anything by mouth to an

unconscious person.[1][8] Seek immediate

medical attention.[1]

First Aid Response Workflow
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Exposure Routes

Immediate Actions

Exposure to Stearoyl Chloride

Eye Contact Skin Contact Inhalation Ingestion

Flush eyes with water for 15 mins Flush skin with water for 15 mins
Remove contaminated clothing

Move to fresh air
Provide oxygen if needed

Rinse mouth with water
Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for first aid response to stearoyl chloride exposure.

Accidental Release and Spill Procedures
In the event of a spill, immediate action is necessary to contain and clean up the material

safely.

Methodology for Spill Cleanup:

Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area

and move upwind.[12] Remove all sources of ignition.[1][12]

Ventilate: Ensure adequate ventilation of the area.

Personal Protection: Don the appropriate PPE as outlined in Section 3 before entering the

spill area.

Containment: For minor spills, use a dry, inert absorbent material such as sand, earth, or

vermiculite to contain the spill.[11] Do not use water.[12] For major spills, dike the area to
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prevent further spreading.

Cleanup: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled, and closed container for disposal.[1][8][12] Avoid generating dust.[8][12]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.[1]

Spill Response Workflow
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Stearoyl Chloride Spill Occurs

Evacuate Area & Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Material
(DO NOT USE WATER)

Collect Absorbed Material into Labeled Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a stearoyl chloride spill.

Fire-Fighting Measures
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Stearoyl chloride is combustible but presents a slight fire hazard.[2][12]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[4][14] Do NOT use water, as it reacts violently with stearoyl chloride.[4][11][12]

Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon

oxides (CO, CO₂) and hydrogen chloride.[1][8][12]

Protective Equipment for Firefighters: Firefighters should wear full body protective clothing

and a self-contained breathing apparatus (SCBA) with a full face-piece operated in pressure-

demand or other positive pressure mode.[1][12]

Stability and Reactivity
Reactivity: Reacts violently with water, producing hydrochloric acid.[5][6]

Chemical Stability: Stable under recommended storage conditions (cool, dry, and under an

inert atmosphere).[4]

Conditions to Avoid: Exposure to moisture, heat, and ignition sources.[1]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of

carbon monoxide, carbon dioxide, and hydrogen chloride.[1][8][12]

Toxicological Information
Stearoyl chloride is corrosive and can cause severe damage to tissues upon contact.

Table 4: Toxicological Data
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Effect Description

Acute Toxicity (Oral) LD50 Oral - Rat - 7,500 mg/kg.[8]

Skin Corrosion/Irritation

Causes severe skin burns.[1][11] Skin contact

may lead to inflammation, itching, scaling,

reddening, or blistering.[1]

Serious Eye Damage/Irritation

Causes severe eye damage and burns.[1][11]

Direct contact can cause pain, tearing, and

sensitivity to light.[12]

Respiratory Irritation

Inhalation of vapors or dust can cause

respiratory tract irritation, coughing, choking,

and mucous membrane damage.[2][12] It may

lead to pulmonary edema.[2][12]

Chronic Exposure

Repeated or prolonged exposure can cause

dermatitis and may have effects similar to acute

exposure.[11][12]

Disposal Considerations
All waste materials containing stearoyl chloride must be handled as hazardous waste.

Product: Dispose of surplus and non-recyclable solutions to a licensed disposal company.[8]

One method is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[8]

Contaminated Packaging: Dispose of as unused product.[8] Containers should be triple-

rinsed and offered for recycling or reconditioning.[14]

Always consult with local, state, and federal environmental regulations for proper disposal

procedures.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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